Preparing Bi12SiO20 crystals at low temperature through nontopotactic solid-state transformation and improving its photocatalytic activity by etching†
Journal of Materials Chemistry A Pub Date: 2015-02-20 DOI: 10.1039/C5TA00628G
Abstract
Well-crystalline bismuth silicon oxide (Bi12SiO20; BSO) particles were prepared from the reaction of Na2SiO3 (or SiO2) and a bismuth oxo compound such as Bi(NO3)3, α-Bi2O3, (BiO)2CO3 or BiOX (X = Cl, Br) in alkaline aqueous solution at 70 °C for 3 h, whereas conventional syntheses from the melt necessitate above 650 °C. All the reactions from different bismuth precursors experienced the same intermediate α-Bi2O3 to the final product BSO with a cubic or triangular pyramidal shape, depending upon NaOH concentration and Bi/Si molar ratio. Although the photocatalytic efficiency of the obtained BSO microcrystallites was poor due to the large particle size and the associated low specific surface area, we successfully overcame the disadvantage of insufficient active sites on the surface of the BSO microcrystallites through etching. The etched BSO crystals possessed a rough surface and exhibited enhanced photocatalytic activity for RhB degradation under visible light irradiation. Especially, the uniform egg-tart shaped BiOCl hierarchical microstructures assembled by nanosheets were produced by tuning etchant concentration, looking like a man-made solar energy acceptor, which exhibited superior activity for RhB decomposition under visible light in comparison to its precursor BSO.
Recommended Literature
- [1] Phosphorescence within benzotellurophenes and color tunable tellurophenes under ambient conditions†
- [2] A chemical dynamics, kinetics, and theoretical study on the reaction of the cyano radical (CN; X2Σ+) with phenylacetylene (C6H5CCH; X1A1)†
- [3] Topically resolved intramolecular CH-π interactions in phenylalanine derivatives†
- [4] All nanoparticle-based P(MMA–AA)/TiO2 one-dimensional photonic crystal films with tunable structural colors†
- [5] Derivatives of a new heterocyclic system – pyrano[3,4-c][1,2,4]triazolo[4,3-a]pyridines: synthesis, docking analysis and neurotropic activity†
- [6] Solid-state 87Rb NMR signatures for rubidium cations bound to a G-quadruplex†
- [7] Soft-patchy nanoparticles: modeling and self-organization
- [8] Bi-phasic nanostructures for functional applications†
- [9] Strain engineering of Li+ ion migration in olivine phosphate cathode materials LiMPO4 (M = Mn, Fe, Co) and (LiFePO4)n(LiMnPO4)m superlattices†
- [10] Intracellular detection of Cu2+ and S2− ions through a quinazoline functionalized benzimidazole-based new fluorogenic differential chemosensor†
